1-(3-Methylphenyl)-2-[(2-methylpropyl)amino]ethan-1-OL

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: 1-(3-methylphenyl)-2-(2-methylpropylamino)ethanol
• InChI: InChI=1S/C13H21NO/c1-10(2)8-14-9-13(15)12-6-4-5-11(3)7-12/h4-7,10,13-15H,8-9H2,1-3H3
• InChI Key: HHWBAXCUXCCSOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(CNCC(C)C)O

Description

1-(3-Methylphenyl)-2-[(2-methylpropyl)amino]ethan-1-OL is a substituted ethanolamine derivative featuring a 3-methylphenyl group at the 1-position and a 2-methylpropylamino moiety at the 2-position. Its hydroxyl group enhances polarity, influencing solubility and pharmacokinetic properties compared to ketone-based analogs.

Comparison with Similar Compounds

Structural Features and Molecular Properties

The following table summarizes key structural and molecular differences between the target compound and analogs from the evidence:

Compound Name	Molecular Formula	Substituents (Position)	Molecular Weight (g/mol)	Key Physical/Chemical Properties
1-(3-Methylphenyl)-2-[(2-methylpropyl)amino]ethan-1-OL	C12H19NO	3-Methylphenyl (1), 2-methylpropylamino (2)	193.29*	Hydroxyl group enhances hydrophilicity; likely moderate melting point
2-[(3-Methylpentan-2-yl)amino]ethan-1-ol	C10H19NO	3-Methylpentan-2-ylamino (2)	153.27	Lower MW; aliphatic chain reduces aromatic interactions
2-(Methylamino)-1-(3-methylphenyl)propan-1-one	C11H13NO	3-Methylphenyl (1), methylamino (2)	175.23*	Ketone group increases lipophilicity; potential stimulant activity
1-(3-Hydroxyphenyl)-2-[methyl(phenylmethyl)amino]ethan-1-one	C16H17NO2	3-Hydroxyphenyl (1), benzyl-methylamino (2)	255.31	Higher MW due to benzyl group; ketone vs. hydroxyl alters reactivity
Fluorinated analog (Compound 41, )	C14H10F7NO2	Tetrafluoro-hexafluoropropoxy (1)	415.10	High MW and lipophilicity; low yield (33%) in synthesis

*Calculated based on molecular formula.

Chromatographic and Spectroscopic Data

• Fluorinated Analog (): Rf = 0.68 (hexane:EtOAc 2:1), reflecting moderate polarity despite fluorination. MS shows base peak at m/z 148 ([C8H10NO]+).
• Biphenyl Derivative () : Rf = 0.56 (same solvent system), indicating lower polarity than fluorinated analogs. MS base peak at m/z 48 ([C3H6N]+).
• Hydroxyphenyl-Ketone (): No Rf reported, but higher MW (255.31) suggests distinct elution behavior in chromatography.

Functional Implications

• Hydroxyl vs. Ketone Groups : The hydroxyl group in the target compound improves water solubility compared to ketone analogs (e.g., ), making it more suitable for aqueous formulations.
• Aromatic Substitution : The 3-methylphenyl group balances electronic effects (electron-donating methyl) and steric bulk, contrasting with 3-hydroxyphenyl () or fluorinated aryl groups (), which may alter receptor binding or metabolic stability.